Cas no 2060058-99-1 ([1,1'-Biphenyl]-3-carboxylic acid, 4-(1H-tetrazol-1-yl)-2'-(trifluoromethyl)-)

[1,1'-Biphenyl]-3-carboxylic acid, 4-(1H-tetrazol-1-yl)-2'-(trifluoromethyl)- is a biphenyl derivative featuring a carboxylic acid group at the 3-position, a tetrazole substituent at the 4-position, and a trifluoromethyl group at the 2'-position of the biphenyl scaffold. This compound is of interest in medicinal chemistry and materials science due to its structural versatility. The tetrazole moiety enhances binding affinity in drug design, while the trifluoromethyl group improves metabolic stability and lipophilicity. The carboxylic acid functionality allows for further derivatization, making it a valuable intermediate for synthesizing bioactive molecules or functional materials. Its well-defined structure and modular reactivity support applications in pharmaceuticals, agrochemicals, and advanced material development.
[1,1'-Biphenyl]-3-carboxylic acid, 4-(1H-tetrazol-1-yl)-2'-(trifluoromethyl)- structure
2060058-99-1 structure
Product Name:[1,1'-Biphenyl]-3-carboxylic acid, 4-(1H-tetrazol-1-yl)-2'-(trifluoromethyl)-
CAS No:2060058-99-1
MF:C15H9F3N4O2
MW:334.252773046494
MDL:MFCD30500144
CID:5183513
PubChem ID:125456352
Update Time:2025-06-15

[1,1'-Biphenyl]-3-carboxylic acid, 4-(1H-tetrazol-1-yl)-2'-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-3-carboxylic acid, 4-(1H-tetrazol-1-yl)-2'-(trifluoromethyl)-
    • MDL: MFCD30500144
    • Inchi: 1S/C15H9F3N4O2/c16-15(17,18)12-4-2-1-3-10(12)9-5-6-13(11(7-9)14(23)24)22-8-19-20-21-22/h1-8H,(H,23,24)
    • InChI Key: JOJPMSRYUHFBLO-UHFFFAOYSA-N
    • SMILES: C1(C2=CC=CC=C2C(F)(F)F)=CC=C(N2C=NN=N2)C(C(O)=O)=C1

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Additional information on [1,1'-Biphenyl]-3-carboxylic acid, 4-(1H-tetrazol-1-yl)-2'-(trifluoromethyl)-

Research Brief on [1,1'-Biphenyl]-3-carboxylic acid, 4-(1H-tetrazol-1-yl)-2'-(trifluoromethyl)- (CAS: 2060058-99-1)

This research brief provides an overview of the latest advancements related to the compound [1,1'-Biphenyl]-3-carboxylic acid, 4-(1H-tetrazol-1-yl)-2'-(trifluoromethyl)- (CAS: 2060058-99-1), a molecule of significant interest in the field of chemical biology and medicinal chemistry. The compound's unique structural features, including the biphenyl scaffold, tetrazole moiety, and trifluoromethyl group, make it a promising candidate for various therapeutic applications. Recent studies have explored its potential as a key intermediate in drug discovery, particularly in the development of small-molecule inhibitors targeting specific biological pathways.

Recent research has focused on the synthesis and optimization of [1,1'-Biphenyl]-3-carboxylic acid, 4-(1H-tetrazol-1-yl)-2'-(trifluoromethyl)-, with an emphasis on improving its yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, have been employed to achieve efficient and scalable production. These efforts are critical for ensuring the compound's availability for further pharmacological evaluation and clinical development.

In addition to synthetic improvements, studies have investigated the biological activity of this compound. Preliminary in vitro assays have demonstrated its potential as a modulator of specific protein targets, including enzymes and receptors involved in inflammatory and oncogenic pathways. The tetrazole group, known for its bioisosteric properties, enhances the compound's binding affinity and metabolic stability, while the trifluoromethyl group contributes to its lipophilicity and pharmacokinetic profile.

One notable application of [1,1'-Biphenyl]-3-carboxylic acid, 4-(1H-tetrazol-1-yl)-2'-(trifluoromethyl)- is in the development of kinase inhibitors. Recent findings suggest that derivatives of this compound exhibit potent inhibitory activity against certain tyrosine kinases, which are implicated in various cancers. Structure-activity relationship (SAR) studies have been conducted to identify key modifications that enhance potency and selectivity, paving the way for the design of next-generation therapeutics.

Furthermore, the compound's potential as a scaffold for fragment-based drug discovery has been explored. Fragment-based approaches leverage small, structurally diverse molecules to identify novel binding sites and optimize lead compounds. The biphenyl core of [1,1'-Biphenyl]-3-carboxylic acid, 4-(1H-tetrazol-1-yl)-2'-(trifluoromethyl)- provides a versatile platform for such applications, enabling the rapid generation of diverse chemical libraries.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as solubility, bioavailability, and off-target effects need to be addressed through further optimization and preclinical testing. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, [1,1'-Biphenyl]-3-carboxylic acid, 4-(1H-tetrazol-1-yl)-2'-(trifluoromethyl)- (CAS: 2060058-99-1) represents a valuable tool in medicinal chemistry, with significant potential for therapeutic applications. Ongoing research aims to refine its synthesis, elucidate its mechanism of action, and explore its utility in drug discovery. The insights gained from these studies will contribute to the broader field of chemical biology and the development of novel therapeutics.

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